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Compound of Interest

Compound Name: ML67-33

Cat. No.: B15587283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and drug development. The information provided herein is based on publicly available data and

general laboratory safety principles. ML67-33 is a research chemical with incompletely

characterized toxicological properties. A comprehensive, compound-specific Material Safety

Data Sheet (MSDS) is not publicly available. Therefore, this compound should be handled with

the utmost caution, assuming it is hazardous. All users must conduct a thorough risk

assessment before use and strictly adhere to institutional and national safety regulations.

Introduction
ML67-33 is a small molecule activator of the two-pore domain potassium (K2P) channel family,

specifically targeting the TREK (TWIK-related K+ channel) and TRAAK (TWIK-related

arachidonic acid-stimulated K+ channel) subfamilies.[1][2] These channels are crucial

regulators of neuronal excitability and are implicated in various physiological and

pathophysiological processes, including pain, migraine, and ischemia.[2][3][4] ML67-33 has

emerged as a valuable pharmacological tool for studying the function of these channels and

holds potential for therapeutic development. This guide provides a comprehensive overview of

the available data on ML67-33, with a focus on its safe handling, experimental use, and

mechanism of action.
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A clear understanding of the chemical and physical properties of ML67-33 is fundamental to its

safe handling and use in experimental settings.

Property Value Reference

Molecular Formula C₁₈H₁₇Cl₂N₅ [1]

Molecular Weight 374.27 g/mol [1]

CAS Number 1443290-89-8 [1]

Appearance Solid N/A

Purity ≥98% [1]

Solubility Soluble to 100 mM in DMSO [1]

Storage Store at -20°C [1]

Safety and Handling Guidelines
Given the absence of a specific MSDS for ML67-33, a conservative approach to safety is

mandatory. The following guidelines are based on best practices for handling novel chemical

compounds of unknown toxicity.[5][6]

Hazard Assessment
The toxicological properties of ML67-33 have not been fully elucidated. Therefore, it must be

treated as a potentially hazardous substance.[5] Potential routes of exposure include

inhalation, ingestion, and skin or eye contact. The primary solvent for ML67-33 is Dimethyl

Sulfoxide (DMSO), which can facilitate the absorption of other chemicals through the skin.[1][7]

Therefore, any mixture of ML67-33 in DMSO should be handled with extreme care to avoid

skin contact.[8]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling ML67-33. This includes, but is

not limited to:
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Eye Protection: ANSI Z87.1-compliant safety glasses or goggles.[5] A face shield may be

necessary if there is a splash hazard.[6]

Hand Protection: Chemical-resistant gloves are mandatory. Given that ML67-33 is typically

dissolved in DMSO, nitrile gloves may not provide sufficient protection as DMSO can

penetrate them.[7][8] It is recommended to use butyl rubber or fluoroelastomer gloves.[7]

Always inspect gloves for any signs of degradation or perforation before use.

Body Protection: A laboratory coat must be worn.[5]

Respiratory Protection: Work with solid ML67-33 or its solutions should be conducted in a

certified chemical fume hood to minimize the risk of inhalation.[9]

Handling Procedures
All work with ML67-33 should be performed in a well-ventilated area, preferably within a

chemical fume hood.[9]

Avoid the generation of dust when handling the solid compound.

When preparing solutions, add the solid ML67-33 to the solvent slowly.

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[6]

Wash hands thoroughly after handling the compound.[10]

Storage
Store ML67-33 in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[5] The recommended storage temperature is -20°C.[1]

Spill and Waste Disposal
In the event of a spill, evacuate the area and prevent others from entering.[9] Absorb the spill

with an inert material and place it in a sealed container for disposal.[9] All waste containing
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ML67-33 should be treated as hazardous waste and disposed of in accordance with local,

state, and federal regulations.[8]

Biological Activity and Mechanism of Action
ML67-33 is a known activator of K2P channels, with demonstrated activity on TREK-1, TREK-

2, and TRAAK channels.[1][2][11]

Channel EC₅₀ (μM)
Experimental
System

Reference

K2P2.1 (TREK-1) 21.8 - 29.4 Xenopus oocytes [1]

K2P10.1 (TREK-2) 30.2 Xenopus oocytes [1]

K2P4.1 (TRAAK) 27.3 Xenopus oocytes [1]

K2P2.1 (TREK-1) 36.3 Cell-free [11]

K2P2.1 (TREK-1) 9.7 HEK293 cells [11]

The activation of these channels by ML67-33 leads to an increase in potassium efflux, which

hyperpolarizes the cell membrane and reduces neuronal excitability.[2] This mechanism of

action underlies its observed analgesic effects in preclinical models of migraine.[2]
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Caption: Signaling pathway of ML67-33 action.

Experimental Protocols
The following are summaries of experimental protocols from published literature involving

ML67-33. Investigators should consult the original publications for complete details.
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Electrophysiology in Xenopus Oocytes
This protocol is adapted from Bagriantsev et al., 2013.[11]

Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

cRNA Injection: Inject oocytes with cRNA encoding the K2P channel of interest (e.g., TREK-

1, TREK-2, or TRAAK).

Incubation: Incubate the oocytes for 1-3 days at 18°C.

Two-Electrode Voltage Clamp (TEVC):

Place an oocyte in the recording chamber and perfuse with a standard frog Ringer's

solution.

Impale the oocyte with two glass microelectrodes filled with 3 M KCl.

Clamp the membrane potential at a holding potential (e.g., -80 mV).

Apply voltage steps to elicit channel currents.

Compound Application: Prepare stock solutions of ML67-33 in DMSO. Dilute the stock

solution to the desired final concentrations in the Ringer's solution immediately before

application. Perfuse the oocyte with the ML67-33 containing solution and record the current.

Data Analysis: Measure the current amplitude in the presence and absence of ML67-33 to

determine the effect of the compound. Construct dose-response curves to calculate the

EC₅₀.

Mouse Migraine Model
This protocol is based on the methods described by Prado et al., 2021.[2]

Animal Model: Use adult male and female C57BL/6J mice.

Induction of Migraine-like Pain: Administer a nitric oxide (NO) donor, such as isosorbide

dinitrate (ISDN), to induce cephalic and extracephalic allodynia, a proxy for migraine-like
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pain.

Behavioral Testing:

Measure baseline mechanical sensitivity using von Frey filaments applied to the periorbital

region and hind paw.

Administer the NO donor.

At a set time point after NO donor administration (e.g., 30 minutes), administer ML67-33
or vehicle control (e.g., intraperitoneally).

Measure mechanical sensitivity at various time points after ML67-33 administration to

assess its effect on allodynia.

Data Analysis: Compare the withdrawal thresholds in the ML67-33 treated group to the

vehicle-treated group to determine the analgesic efficacy of the compound.
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Caption: Experimental workflow for a mouse migraine model.

Conclusion
ML67-33 is a potent and selective activator of TREK/TRAAK K2P channels, making it an

invaluable tool for research in neuroscience and pharmacology. While it holds promise for

therapeutic applications, its safety profile is not yet fully established. Therefore, all personnel

must handle this compound with a high degree of caution, adhering to the stringent safety and
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handling guidelines outlined in this guide. By following these procedures and consulting the

relevant literature for detailed experimental protocols, researchers can safely and effectively

utilize ML67-33 to advance our understanding of K2P channel biology and its role in health and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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